Cas no 32122-65-9 (Propanedinitrile, (2-chlorophenyl)-)

Propanedinitrile, (2-chlorophenyl)- structure
32122-65-9 structure
Product Name:Propanedinitrile, (2-chlorophenyl)-
CAS No:32122-65-9
MF:C9H5ClN2
MW:176.602400541306
CID:1450046
PubChem ID:11275342
Update Time:2025-04-20

Propanedinitrile, (2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, (2-chlorophenyl)-
    • 2-(2-chlorophenyl)propanedinitrile
    • 2-(3-chlorophenyl)propanedinitrile
    • SCHEMBL8660409
    • DTXSID80460825
    • 2-Chlorophenylmalononitrile
    • AKOS006279866
    • 32122-65-9
    • Inchi: 1S/C9H5ClN2/c10-9-4-2-1-3-8(9)7(5-11)6-12/h1-4,7H
    • InChI Key: ZYKSUEBAYLIBNE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C(C#N)C#N

Computed Properties

  • Exact Mass: 176.01425
  • Monoisotopic Mass: 176.0141259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.58
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